Cas no 897394-63-7 ((6-chloropyridin-2-yl)methyl(methyl)amine)

(6-Chloropyridin-2-yl)methyl(methyl)amine is a versatile heterocyclic amine derivative featuring a chloropyridine core with a methyl(methyl)amine substituent. This compound is of significant interest in pharmaceutical and agrochemical research due to its potential as a key intermediate in the synthesis of biologically active molecules. The chloropyridine moiety offers reactivity for further functionalization, while the methylamine group enhances solubility and binding affinity in target interactions. Its well-defined structure and stability under standard conditions make it suitable for use in cross-coupling reactions, nucleophilic substitutions, and other synthetic transformations. The compound is typically handled under controlled conditions to ensure purity and consistency in downstream applications.
(6-chloropyridin-2-yl)methyl(methyl)amine structure
897394-63-7 structure
Product Name:(6-chloropyridin-2-yl)methyl(methyl)amine
CAS No:897394-63-7
MF:C7H9ClN2
MW:156.612760305405
MDL:MFCD13188882
CID:2811781
PubChem ID:72212001
Update Time:2025-05-27

(6-chloropyridin-2-yl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

    • 1-(6-CHLOROPYRIDIN-2-YL)-N-METHYLMETHANAMINE
    • AB67315
    • 2-Pyridinemethanamine, 6-chloro-N-methyl-
    • (6-chloropyridin-2-yl)methyl(methyl)amine
    • MDL: MFCD13188882
    • Inchi: 1S/C7H9ClN2/c1-9-5-6-3-2-4-7(8)10-6/h2-4,9H,5H2,1H3
    • InChI Key: DUNISPOJFXGSHQ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(CNC)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 97.6
  • XLogP3: 1.2
  • Topological Polar Surface Area: 24.9

(6-chloropyridin-2-yl)methyl(methyl)amine Pricemore >>

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